Cas no 74420-02-3 (1H-Pyrrolo[2,3-b]pyridin-4-ol)

• Product name: 1H-Pyrrolo[2,3-b]pyridin-4-ol
• CAS No: 74420-02-3
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD08272229
• CID: 568316
• PubChem ID: 329771584

1H-Pyrrolo[2,3-b]pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-7-azaindole
• 1,7-dihydropyrrolo[2,3-b]pyridin-4-one
• 1H-Pyrrolo[2,3-b]pyridin-4-ol
• 1H-Pyrrolo[2,3-b]pyridin-4(7H)-one
• PubChem19357
• 4-hydroxy-7-aza-1H-indole
• IXIGMDXJXKDZOF-UHFFFAOYSA-N
• 1H-pyrrolo[2,3-b]pyridine-4-ol
• EBD47855
• BCP21360
• CL3558
• TRA0031298
• PB23574
• VI30436
• SY056876
• FT-0647262
• SCHEMBL12410495
• 74420-02-3
• 1H-Pyrrolo[2,3-b]pyridin-4-ol, AldrichCPR
• AKOS006286250
• DS-10974
• AM20061744
• CS-B0509
• ZCA42002
• J-515509
• A838121
• 1,7-Dihydro-4H-pyrrolo[2,3-b]pyridin-4-one
• MFCD08272229
• 1076197-59-5
• DTXSID90505539
• SCHEMBL1269968
• Z1198176784
• DB-003489
• 1H,7H-PYRROLO[2,3-B]PYRIDIN-4-ONE

• MDL： MFCD08272229
• Inchi： 1S/C7H6N2O/c10-6-2-4-9-7-5(6)1-3-8-7/h1-4H,(H2,8,9,10)
• InChI Key： IXIGMDXJXKDZOF-UHFFFAOYSA-N
• SMILES： O=C1C([H])=C([H])N([H])C2=C1C([H])=C([H])N2[H]

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.9

Experimental Properties

• Density: 1.434
• Refractive Index: 1.76
• PSA: 48.91000
• LogP: 1.26850

1H-Pyrrolo[2,3-b]pyridin-4-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

1H-Pyrrolo[2,3-b]pyridin-4-ol Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 1H-Pyrrolo[2,3-b]pyridin-4-ol

Recent Advances in the Study of 1H-Pyrrolo[2,3-b]pyridin-4-ol (CAS: 74420-02-3) and Its Applications in Chemical Biology and Medicine

The compound 1H-Pyrrolo[2,3-b]pyridin-4-ol (CAS: 74420-02-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the importance of 1H-Pyrrolo[2,3-b]pyridin-4-ol as a key scaffold in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully synthesized derivatives of this compound, demonstrating potent inhibitory activity against specific kinases, including JAK2 and EGFR. These findings suggest its potential as a lead compound for the development of targeted therapies.

In addition to its kinase inhibitory properties, 1H-Pyrrolo[2,3-b]pyridin-4-ol has shown promise in modulating other biological pathways. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory effects by inhibiting the NF-κB pathway. This discovery opens new avenues for its application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1H-Pyrrolo[2,3-b]pyridin-4-ol and its derivatives has also seen advancements. Recent methodologies have focused on improving yield and scalability, employing green chemistry principles to reduce environmental impact. For instance, a novel catalytic system using palladium nanoparticles has been reported to enhance the efficiency of the synthesis process, making it more suitable for industrial-scale production.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1H-Pyrrolo[2,3-b]pyridin-4-ol derivatives. Issues such as poor solubility and metabolic stability need to be addressed to facilitate their transition from preclinical studies to clinical trials. Ongoing research is exploring structural modifications and formulation strategies to overcome these limitations.

In conclusion, 1H-Pyrrolo[2,3-b]pyridin-4-ol (CAS: 74420-02-3) represents a promising scaffold in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail to unlock its full therapeutic potential.